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Compound of Interest

Compound Name: 2-Benzylaminopyridine

Cat. No.: B160635

An In-depth Technical Guide to 2-
Benzylaminopyridine

This technical guide provides a comprehensive overview of 2-Benzylaminopyridine, a
versatile pyridine derivative with significant applications in medicinal chemistry and organic
synthesis. This document is intended for researchers, scientists, and professionals in the field
of drug development and chemical research, offering detailed information on its properties,
synthesis, and key applications.

Core Physicochemical Properties

2-Benzylaminopyridine, also known as N-benzylpyridin-2-amine, is a solid organic compound
at room temperature. Its fundamental properties are summarized in the table below, providing a
quick reference for laboratory use.
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Property Value Reference
CAS Number 6935-27-9 [1]
Molecular Formula Ci12H12N2 [2]
Molecular Weight 184.24 g/mol [2]
Appearance Colorless solid [3]
Melting Point 95-96 °C [3]
IUPAC Name N-benzylpyridin-2-amine [2]

Synthesis of 2-Benzylaminopyridine: Experimental
Protocols

Several methods have been established for the synthesis of 2-Benzylaminopyridine. Below
are detailed protocols for two common synthetic routes.

Protocol 1: Condensation of 2-Aminopyridine with
Benzyl Alcohol

This method involves the direct condensation of 2-aminopyridine with benzyl alcohol in the
presence of a base.

Materials:

2-Aminopyridine

Benzyl alcohol

85% Potassium hydroxide (KOH)

Water

Isopropyl alcohol (for recrystallization)

Procedure:
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e Charge a 500-mL Claisen flask with 94 g (1.0 mole) of 2-aminopyridine, 150 g (1.4 moles) of
benzyl alcohol, and 9 g of 85% potassium hydroxide.[3]

o Heat the mixture to boiling. The temperature will gradually rise from 182°C to 250°C over a
30-minute period, during which water will distill off.[3]

¢ Maintain the reaction mixture at 250°C for an additional 3 minutes and then allow it to cool.

[3]
e Once cooled to approximately 100°C, pour the residual product into 250 mL of water.[3]
e Crush the resulting crystallized solid and collect it using a Buchner funnel.
e Wash the collected solid thoroughly with water.[3]

» After drying, a yield of 180-183 g (98-99%) of 2-benzylaminopyridine with a melting point of
95-96°C is typically obtained.[3]

 For further purification, the product can be recrystallized from isopropyl alcohol.[3]

Protocol 2: Reaction of 2-Chloropyridine with
Benzylamine

This alternative synthesis involves the nucleophilic substitution of the chlorine atom in 2-
chloropyridine with benzylamine.

Materials:

2-Chloropyridine

Benzylamine

Potassium carbonate (or another suitable acid binding agent)

Toluene (or another suitable organic solvent)

Procedure:
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 In a suitable reaction vessel, combine 2-chloropyridine and benzylamine.
e Add an appropriate amount of an acid binding agent, such as potassium carbonate.[4]
» Dissolve the mixture in a suitable organic solvent, for instance, toluene.[4]

e The reaction mixture is then typically heated under reflux until the reaction is complete,
which can be monitored by techniques such as thin-layer chromatography (TLC).

e Upon completion, the reaction mixture is worked up by washing with water and evaporating
the organic solvent to yield 2-benzylaminopyridine.

Synthetic Workflow Visualization

The following diagram illustrates the key steps in the synthesis of 2-Benzylaminopyridine
from 2-aminopyridine and benzyl alcohol.
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Caption: Workflow for the synthesis of 2-Benzylaminopyridine.
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Applications and Biological Context

2-Benzylaminopyridine serves as a valuable building block and ligand in various chemical
and pharmaceutical applications.

Role in Organic Synthesis

In the realm of organic synthetic chemistry, 2-benzylaminopyridine is utilized as an effective
ligand. It can coordinate with metal ions to form stable complexes that demonstrate excellent
performance in catalytic reactions.[4] These complexes are instrumental in promoting a range
of organic synthesis reactions, including the formation of carbon-carbon and carbon-
heteroatom bonds, thereby enhancing reaction selectivity and yield.[4]

Medicinal Chemistry and Drug Development

The pyridine nucleus is a "privileged structure” in medicinal chemistry due to its presence in
numerous bioactive compounds. 2-Aminopyridine derivatives, including 2-
benzylaminopyridine, are recognized as important precursors for the synthesis of a wide
array of heterocyclic compounds with diverse biological activities.[5]

While specific signaling pathways for 2-benzylaminopyridine are not extensively detailed in
the literature, related pyridine-containing compounds have shown a broad spectrum of
therapeutic properties, such as:

» Antimicrobial and Antiviral Activities: Pyridine derivatives are a significant class of
compounds investigated for their potential to combat various pathogens.[6]

o Anti-inflammatory Properties: Research into pyrimidine derivatives, which share structural
similarities, has indicated their potential as anti-inflammatory agents.[7]

o Neuroprotective Effects: Novel N-benzyl-pyridine-2-one derivatives, structurally related to 2-
benzylaminopyridine, have been shown to have memory-ameliorating effects in preclinical
models of cognitive deficit, suggesting potential applications in neurodegenerative diseases.

[8]

For instance, certain derivatives of 2-aminopyridine have demonstrated antibacterial activity
against both Gram-positive and Gram-negative bacteria.[9] The versatility of the 2-
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aminopyridine scaffold allows for the generation of large libraries of compounds for screening
against various biological targets.

In conclusion, 2-Benzylaminopyridine is a compound of significant interest due to its
straightforward synthesis and its utility as a precursor and ligand. Its structural motif is central
to many biologically active molecules, underscoring its importance for further research and
development in medicinal chemistry and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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